2-(4-Chloro-2-ethynylphenyl)propanenitrile

• Molecular Formula: C11H8ClN
• Molecular Weight: 189.64 g/mol
• IUPAC Name: 2-(4-chloro-2-ethynylphenyl)propanenitrile
• InChI: InChI=1S/C11H8ClN/c1-3-9-6-10(12)4-5-11(9)8(2)7-13/h1,4-6,8H,2H3
• InChI Key: OTSIHQMHSBWZRB-UHFFFAOYSA-N
• Canonical SMILES: CC(C#N)C1=C(C=C(C=C1)Cl)C#C

Description

2-(4-Chloro-2-ethynylphenyl)propanenitrile is a useful research compound. Its molecular formula is C11H8ClN and its molecular weight is 189.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 2-(4-chloro-2-(2-(trimethylsilyl)ethynyl)phenyl)-propanenitrile (0.550 g, 2.1 mmol) in THF (25 mL) was added 5N NaOH (15 mL). After one hour, the reaction was complete as determined by LC-MS and TLC. The solution was acidified with 5N HCl until the pH was about 2. The solution was extracted with EtOAc (3×40 mL). The combined organic layers were washed with water (2×30 mL) and brine (2×30 mL), dried with MgSO4, and concentrated in vacuo. The resulting orange oil was purified using silica flash chromatography on the ISCO with 0-20% EtOAc/hexanes. MS m/e=190 (M+H)+.